Cas no 223699-35-2 ( )

  structure
  structure
Product Name: 
CAS No:223699-35-2
MF:C8H6ClFO
MW:172.584044933319
CID:874223
PubChem ID:21866696
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(fluoromethyl)benzoyl chloride
    •  
    • Inchi: 1S/C8H6ClFO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H,5H2
    • InChI Key: XJGXDVDSBIHSMK-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(CF)=CC=1)=O

Computed Properties

  • Exact Mass: 172.00918
  • Monoisotopic Mass: 172.0091207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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